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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)acetonitrile

Cat. No.: B1347151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-(4-
Chlorophenoxy)acetonitrile, a key intermediate in pharmaceutical synthesis. Adherence to

these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification
2-(4-Chlorophenoxy)acetonitrile is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3
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Table 2: Hazard and Precautionary Statements
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Code Statement

Hazard Statements

H302 Harmful if swallowed.[1]

H311 Toxic in contact with skin.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H331 Toxic if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][2]

P264 Wash skin thoroughly after handling.[1][2]

P270
Do not eat, drink or smoke when using this

product.[1][2]

P271
Use only outdoors or in a well-ventilated area.[1]

[2]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[1][2][3]

P301 + P316
IF SWALLOWED: Get emergency medical help

immediately.[2]

P302 + P352 IF ON SKIN: Wash with plenty of water.[1]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P316 Get emergency medical help immediately.[2]
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P330 Rinse mouth.[1][2]

P361 + P364
Take off immediately all contaminated clothing

and wash it before reuse.[2]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[2]

P405 Store locked up.[2][4]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-(4-Chlorophenoxy)acetonitrile is

provided below.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C₈H₆ClNO

Molecular Weight 167.59 g/mol

Appearance White to light yellow to light orange powder/solid

Melting Point 45-49 °C

Boiling Point 279.7°C at 760 mmHg

Flash Point 123.0 ± 20.4 °C

Density 1.2 ± 0.1 g/cm³

Experimental Protocols: Safe Handling Procedures
While detailed experimental protocols for the toxicological studies are not publicly available,

this section outlines the standard operating procedures for the safe handling of 2-(4-
Chlorophenoxy)acetonitrile in a laboratory setting.
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Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling this compound.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[2]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[2] Wear protective gloves. The glove

material has to be impermeable and resistant to

the product.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with a

filter type appropriate for organic vapors and

particulates.[2]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are close to the workstation location.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols.[1] Use

non-sparking tools.[1] Prevent fire caused by electrostatic discharge.[1] Do not eat, drink, or

smoke when using this product.[1][2]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2] Store

apart from foodstuff containers or incompatible materials.[1] Store locked up.[2][4]

Incompatible Materials
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Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[5]

Emergency Procedures
First Aid Measures
Table 5: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1][2] Get medical help

immediately.

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash with plenty of water.[1] Get medical

help immediately.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3] Get medical help

immediately.

Ingestion
Rinse mouth.[1][2] Get emergency medical help

immediately.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: May produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen

oxides, and hydrogen chloride gas in a fire.

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment.[6] Evacuate

unnecessary personnel.
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Environmental Precautions: Do not let this chemical enter the environment.

Containment and Cleaning: Sweep up and shovel into suitable containers for disposal.[6]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[1] Do not release into the environment.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-(4-
Chlorophenoxy)acetonitrile.
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Start: Handling 2-(4-Chlorophenoxy)acetonitrile

1. Don Correct PPE
- Safety Goggles

- Impervious Gloves
- Protective Clothing

2. Verify Engineering Controls
- Fume Hood Operational

- Eyewash/Shower Accessible

3. Chemical Handling
- Avoid dust/aerosol generation

- Use non-sparking tools
- Ground equipment

4. Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatibles

Emergency Event

End: Procedure Complete Spill Exposure Fire

Accidental Release Measures
- Evacuate area

- Wear appropriate PPE
- Contain and clean up spill

First Aid Measures
- Follow specific procedures for

  inhalation, skin/eye contact, ingestion
- Seek immediate medical attention

Fire-Fighting Measures
- Use appropriate extinguishing media
- Wear SCBA and full protective gear

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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